Cas no 350997-14-7 (Methyl 2-amino-4-(3,4-dimethoxyphenyl)thiophene-3-carboxylate)

• Product Name: Methyl 2-amino-4-(3,4-dimethoxyphenyl)thiophene-3-carboxylate
• CAS No: 350997-14-7
• MF: C₁₄H₁₅NO₄S
• MW: 293.33820271492
• MDL: MFCD01924200
• CID: 853440
• PubChem ID: 874645
• Update Time: 2025-11-02

Methyl 2-amino-4-(3,4-dimethoxyphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(3,4-dimethoxyphenyl)thiophene-3-carboxylate
• 2-AMINO-4-(3,4-DIMETHOXY-PHENYL)-THIOPHENE-3-CARBOXYLIC ACID METHYL ESTER
• methyl 2-amino-4-(3,4-dimethoxyphenyl)-3-thiophenecarboxylate
• CS-0302279
• STK348729
• VS-05170
• BBL016146
• SR-01000228574
• CHEMBL1602194
• ALBB-001683
• CBMicro_046727
• BIM-0046711.P001
• SMR000070699
• AK-968/15360327
• AKOS000220133
• Oprea1_374365
• HMS2334O03
• DB-028509
• EN300-227713
• 2-Amino-4-(3,4-dimethoxyphenyl)thiophene-3-carboxylic acid methyl ester
• DTXSID90358007
• 350997-14-7
• MFCD01924200
• J-019879
• SR-01000228574-1
• MLS000061520

• MDL： MFCD01924200
• Inchi： 1S/C14H15NO4S/c1-17-10-5-4-8(6-11(10)18-2)9-7-20-13(15)12(9)14(16)19-3/h4-7H,15H2,1-3H3
• InChI Key： ZUSQWNRHCGOMKZ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C(=C1)C1C=CC(=C(C=1)OC)OC)N

Computed Properties

• Exact Mass: 293.07200
• Monoisotopic Mass: 293.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 99Ų

Experimental Properties

• PSA: 99.02000
• LogP: 3.38230

Methyl 2-amino-4-(3,4-dimethoxyphenyl)thiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on Methyl 2-amino-4-(3,4-dimethoxyphenyl)thiophene-3-carboxylate

Comprehensive Overview of Methyl 2-amino-4-(3,4-dimethoxyphenyl)thiophene-3-carboxylate (CAS No. 350997-14-7)

Methyl 2-amino-4-(3,4-dimethoxyphenyl)thiophene-3-carboxylate (CAS No. 350997-14-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of thiophene derivatives, which are known for their versatile applications in drug discovery, agrochemicals, and advanced materials. The presence of both amino and carboxylate functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for thiophene-based compounds has surged due to their role in developing kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in Methyl 2-amino-4-(3,4-dimethoxyphenyl)thiophene-3-carboxylate for its potential to modulate biological pathways. For instance, its structural similarity to known heterocyclic pharmacophores has led to investigations into its efficacy against chronic diseases, aligning with the growing focus on precision medicine and targeted therapies.

The compound's 3,4-dimethoxyphenyl moiety is another critical feature, as this group is often associated with enhanced bioavailability and metabolic stability. This attribute is highly sought after in the design of small-molecule drugs, especially those targeting the central nervous system (CNS). With the rise of neurodegenerative disease research, compounds like CAS 350997-14-7 are being explored for their neuroprotective properties, addressing a pressing global health concern.

From a synthetic chemistry perspective, Methyl 2-amino-4-(3,4-dimethoxyphenyl)thiophene-3-carboxylate serves as a building block for multicomponent reactions (MCRs). These reactions are pivotal in green chemistry initiatives, as they reduce waste and improve atom economy. The compound's reactivity profile allows for the creation of diverse thiophene scaffolds, which are integral to developing organic electronic materials such as OLEDs and conductive polymers.

In the context of AI-driven drug discovery, CAS 350997-14-7 has been featured in computational studies predicting its binding affinity for various protein targets. This aligns with the trend of using machine learning to accelerate the identification of novel therapeutics. Additionally, its spectroscopic properties (e.g., NMR and IR data) are well-documented, making it a reliable reference for analytical chemists.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many high-risk intermediates, Methyl 2-amino-4-(3,4-dimethoxyphenyl)thiophene-3-carboxylate is not classified as hazardous under major chemical inventories, which simplifies its use in industrial and academic settings. This compliance with REACH and FDA guidelines further enhances its appeal for large-scale production.

Looking ahead, the compound's potential in cancer immunotherapy and antiviral drug development is an active area of exploration. As the scientific community continues to prioritize sustainable chemistry and personalized healthcare, CAS 350997-14-7 is poised to remain a key player in interdisciplinary research. Its multifaceted applications underscore the importance of thiophene chemistry in addressing contemporary challenges.